![molecular formula C6H8N2 B2470544 3-Ethylpyridazine CAS No. 28200-51-3](/img/structure/B2470544.png)
3-Ethylpyridazine
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Overview
Description
3-Ethylpyridazine is a chemical compound that belongs to the class of organic compounds known as pyridazines . It is characterized by a six-membered ring structure containing two nitrogen atoms and four carbon atoms . The compound is also known by other names such as 3-Ethylpyridin .
Synthesis Analysis
The synthesis of pyridazine derivatives, including this compound, often involves [3 + n] cycloaddition reactions . These reactions are an important tool in the synthesis of heterocyclic rings, which are key components of many biologically active compounds . The pyridazine ring can be used as a less lipophilic and advantageous substitute for the ubiquitous phenyl ring or deployed as a replacement for homologous azines and azoles .
Molecular Structure Analysis
The pyridazine ring, which is a part of this compound, is endowed with unique physicochemical properties. It is characterized by weak basicity, a high dipole moment that subtends π-π stacking interactions, and robust, dual hydrogen-bonding capacity . These properties contribute to unique applications in molecular recognition .
Chemical Reactions Analysis
Pyridazine derivatives, including this compound, have been shown to participate in a variety of chemical reactions. For instance, they can undergo [3 + n] cycloaddition reactions, which are key in the synthesis of new structural motifs . Additionally, they can participate in redox processes, which often pass through intermediates with short life-times .
Scientific Research Applications
Geroprotective Applications
3-Ethylpyridazine derivatives, specifically 2-ethyl-6-methyl-3-hydroxypyridine hydrochloride, have shown potential as geroprotectors. Research indicates their effectiveness in increasing the lifespan of mice by prolonging the ‘latent’ survival time or reducing mortality rates, suggesting possible methods for aging control (Emanuel & Obukhova, 1978).
Synthesis of Functionalized Derivatives
Ethyl 3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-2-carboxylate derivatives, synthesized from 3-hydroxy-2-aminopyridine and ethyl 2,3-dibromopropanoate, have been obtained for potential applications in medicinal chemistry (Arrault et al., 2002).
Anticancer Agent Development
A series of 3-alkylseleno-6-alkylaminopyridazines, synthesized from 3,6-dichloropyridazine, have shown promising antiproliferative activities against breast cancer and hepatocellular carcinoma cells. These compounds could be potential candidates for chemotherapy (Kim et al., 2015).
Acetylcholinesterase Inhibition
3-[2-(1-benzylpiperidin-4-yl)ethylamino]pyridazine derivatives have been synthesized as acetylcholinesterase inhibitors. These compounds show potential in the treatment of Alzheimer's disease by inhibiting acetylcholinesterase activity (Contreras et al., 2001).
Herbicidal Activity
This compound derivatives have been explored for their herbicidal activity, particularly 3-phenoxypyridazines, which demonstrated powerful effects on barnyardgrass and spikerush without injuring rice plants. This shows potential applications in agriculture (Jojima et al., 1969).
Antibacterial and Antifungal Applications
3-Substituted aminopyridazine derivatives have been synthesized and exhibited notable antimicrobial activity against selected microorganisms. These compounds could be used in the development of new antibacterial and antifungal agents (Deeb et al., 2015).
Mechanism of Action
Target of Action
Pyridazinone derivatives, a category that includes 3-ethylpyridazine, have been found to exhibit a wide range of pharmacological activities . These compounds have been associated with various biological targets, depending on the specific derivative and its functional groups .
Mode of Action
For instance, some 6-aryl-3(2H)-pyridazinone derivatives have been found to inhibit calcium ion influx, which is required for the activation of platelet aggregation .
Biochemical Pathways
Pyridazinone derivatives have been associated with a wide range of pharmacological activities, suggesting that they may affect multiple biochemical pathways .
Pharmacokinetics
The pharmacokinetic properties of pyridazinone derivatives can vary widely depending on their specific structure and functional groups .
Result of Action
Pyridazinone derivatives have been associated with a wide range of pharmacological activities, including antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, herbicidal, antifeedant, and various other anticipated biological activities .
Action Environment
It’s worth noting that the activity of pyridazinone derivatives can be influenced by various factors, including the specific conditions under which they are used .
properties
IUPAC Name |
3-ethylpyridazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2/c1-2-6-4-3-5-7-8-6/h3-5H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPHSTJOEAKXUBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN=CC=C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00902499 |
Source
|
Record name | NoName_3003 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00902499 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
108.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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